Cas no 2090069-58-0 (ethyl 2-methyl-2,3-dihydro-1H-indole-2-carboxylate)

• Product Name: ethyl 2-methyl-2,3-dihydro-1H-indole-2-carboxylate
• CAS No: 2090069-58-0
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5656124
• PubChem ID: 131524947
• Update Time: 2025-07-19

ethyl 2-methyl-2,3-dihydro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methyl-2,3-dihydro-1H-indole-2-carboxylate
• EN300-27724576
• 2090069-58-0

• Inchi： 1S/C12H15NO2/c1-3-15-11(14)12(2)8-9-6-4-5-7-10(9)13-12/h4-7,13H,3,8H2,1-2H3
• InChI Key： IKGIROCEEHJZQP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C)CC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 2-methyl-2,3-dihydro-1H-indole-2-carboxylate

Professional Introduction to Ethyl 2-methyl-2,3-dihydro-1H-indole-2-carboxylate (CAS No. 2090069-58-0)

Ethyl 2-methyl-2,3-dihydro-1H-indole-2-carboxylate, identified by the chemical compound code CAS No. 2090069-58-0, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural properties and potential applications in drug development. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and roles in medicinal chemistry.

The molecular structure of ethyl 2-methyl-2,3-dihydro-1H-indole-2-carboxylate consists of a fused indole ring system with a carboxylate ester group at the 2-position and a methyl substituent at the 2-position as well. This specific arrangement of functional groups makes it a versatile scaffold for further chemical modifications, enabling the synthesis of various analogs with tailored biological properties. The presence of the ester group not only influences the solubility and metabolic stability of the compound but also provides a site for further derivatization, making it an attractive candidate for medicinal chemists.

In recent years, there has been a growing interest in indole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The structural motif of ethyl 2-methyl-2,3-dihydro-1H-indole-2-carboxylate shares similarities with several known bioactive molecules, suggesting that it may exhibit comparable pharmacological effects.

One of the most compelling aspects of ethyl 2-methyl-2,3-dihydro-1H-indole-2-carboxylate is its potential as a precursor in the synthesis of more complex pharmacophores. The indole core is a privileged scaffold in drug discovery, known for its ability to interact with biological targets such as receptors and enzymes. By leveraging this scaffold, researchers can design molecules that modulate specific pathways relevant to disease states. The ester functionality in ethyl 2-methyl-2,3-dihydro-1H-indole-2-carboxylate allows for easy introduction of additional substituents, facilitating the development of novel drug candidates.

The synthesis of ethyl 2-methyl-2,3-dihydro-1H-indole-2-carboxylate typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions followed by esterification steps. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions may also be employed to introduce specific functional groups or to construct complex molecular architectures.

The pharmacological evaluation of ethyl 2-methyl-2,3-dihydro-1H-indole-2-carboxylate has been the focus of several recent studies. Researchers have explored its potential as an inhibitor of various enzymes and receptors implicated in human diseases. For instance, preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and survival. Additionally, the indole moiety has shown promise in modulating neurotransmitter systems, making this compound a candidate for further investigation in neurodegenerative diseases.

The use of computational methods has also played a crucial role in understanding the binding interactions between ethyl 2-methyl-2,3-dihydro-1H-indole-2-carboxylate and biological targets. Molecular docking simulations have been employed to predict how this compound might interact with proteins such as kinases and transcription factors. These simulations provide valuable insights into the binding affinity and mode of action, guiding the design of more potent and selective analogs.

In conclusion, ethyl 2-methyl-2,3-dihydro-1H-indole-2-carboxylate (CAS No. 2090069-58-0) represents a promising scaffold in pharmaceutical research due to its unique structural features and potential biological activities. Its role as a precursor for more complex drug candidates underscores its importance in medicinal chemistry. As research continues to uncover new applications for indole derivatives, compounds like this are likely to remain at the forefront of drug discovery efforts.